2-(Benzyloxy)-1-ethenyl-3-methoxybenzene

• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 1-ethenyl-3-methoxy-2-phenylmethoxybenzene
• InChI: InChI=1S/C16H16O2/c1-3-14-10-7-11-15(17-2)16(14)18-12-13-8-5-4-6-9-13/h3-11H,1,12H2,2H3
• InChI Key: FBJNSAKZQDQBLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2)C=C

Description

2-(Benzyloxy)-1-ethenyl-3-methoxybenzene is a chemical compound intended for research use only. It is not for human or veterinary diagnostic or therapeutic use. This compound features a benzene ring substituted with an ethenyl group, a methoxy group, and a benzyloxy group. The benzyloxy group acts as a versatile protecting group for phenols, which can be selectively removed under controlled conditions for further molecular elaboration . Compounds with similar structural motifs, such as those containing benzyloxy and methoxy substituents on an aromatic ring, are valuable intermediates in organic synthesis. For instance, they serve as key precursors in the synthesis of complex molecules like chalcones, which are studied for their non-linear optical properties and as intermediates for heterocyclic compounds , and benzimidazole derivatives, which are structures of significant interest in medicinal chemistry research . The ethenyl group provides a handle for further functionalization, potentially through cross-coupling reactions or polymerization studies, making this reagent a versatile building block in material science and pharmaceutical research.

Biological Activity

2-(Benzyloxy)-1-ethenyl-3-methoxybenzene is an organic compound notable for its structural complexity, featuring a benzene ring with a benzyloxy group, an ethenyl group, and a methoxy group. This unique arrangement contributes to its potential biological activities, particularly in medicinal chemistry and biochemical applications. This article reviews the biological activity of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Structural Characteristics

The molecular formula of 2-(Benzyloxy)-1-ethenyl-3-methoxybenzene is C_{12}H_{12}O_2. The presence of functional groups such as the benzyloxy and methoxy moieties enhances its reactivity and interaction with biological targets. The ethenyl group is particularly significant for its role in click chemistry, which is pivotal for drug development.

Biological Activities

Research indicates that 2-(Benzyloxy)-1-ethenyl-3-methoxybenzene exhibits various biological activities, including:

• Enzyme Interaction : The compound is useful in studying enzyme interactions and metabolic pathways. Its ability to form hydrogen bonds and engage in π-π stacking interactions enhances its binding affinity to specific biological targets.
• Anticancer Potential : Preliminary studies suggest that derivatives of compounds with similar structures have shown promising anticancer activities. For instance, compounds containing similar functional groups have been reported to inhibit the growth of various cancer cell lines, including breast (MDA-MB-231) and liver (HepG2) cancers .

Case Study 1: Cytotoxic Activity

A study examined the cytotoxic effects of related compounds on MDA-MB-231 cells. The results indicated that certain analogues exhibited significant growth inhibition (IC50 values ranging from 2.43 to 14.65 μM), suggesting potential for further development as anticancer agents .

Case Study 2: Molecular Docking Studies

Molecular docking studies have been conducted to assess the interaction of 2-(Benzyloxy)-1-ethenyl-3-methoxybenzene with various proteins involved in cancer progression. These studies reveal that the compound can effectively bind to active sites of target proteins, potentially influencing their activity and stability .

Synthesis Methods

The synthesis of 2-(Benzyloxy)-1-ethenyl-3-methoxybenzene typically involves multi-step reactions that can be optimized for large-scale production. Recent advancements in synthetic methodologies include:

• Continuous Flow Reactors : These allow for more efficient synthesis processes.
• Microwave-Assisted Synthesis : This technique has been employed to enhance yields and reduce reaction times .

Comparative Analysis

To better understand the uniqueness of 2-(Benzyloxy)-1-ethenyl-3-methoxybenzene, a comparison with related compounds is presented below:

Compound Name	Structural Features	Unique Properties
1-(Benzyloxy)-2-iodo-4-tert-octylbenzene	Iodine substituent instead of ethenyl	Enhanced reactivity due to iodine
1-(Benzyloxy)-4-ethynyl-2-methoxybenzene	Ethynyl group present	Potential for forming carbon-carbon bonds
1-(Benzyloxy)-3-methoxybenzene	Methoxy substitution only	Lacks ethenyl functionality

The combination of functional groups in 2-(Benzyloxy)-1-ethenyl-3-methoxybenzene allows for distinct reactivity patterns not observed in other similar compounds, making it valuable for applications in synthetic organic chemistry and material sciences.

Comparison with Similar Compounds

2-(Benzyloxy)-1-bromo-3-nitrobenzene ()

• Structure : Benzyloxy (position 2), bromo (position 1), nitro (position 3).
• Key Differences : The bromo and nitro groups enhance electrophilic substitution reactivity compared to the ethenyl and methoxy groups in the target compound. Bromo acts as a leaving group, enabling cross-coupling reactions, while nitro groups direct further substitutions meta.
• Applications : Used in halogenation and nitration pathways, whereas the ethenyl group in the target compound may favor cycloaddition or polymerization reactions .

4-(Benzyloxy)-3-phenethoxybenzaldehyde ()

• Structure : Benzyloxy (position 4), phenethoxy (position 3), aldehyde (position 1).
• Key Differences : The para-substituted benzyloxy group and aldehyde functionality contrast with the ortho-benzyloxy and ethenyl groups in the target compound. Aldehydes are prone to oxidation or nucleophilic addition, whereas ethenyl groups participate in π-orbital interactions or Diels-Alder reactions .

1-Benzyloxy-1-(2-methoxyethoxy)ethane ()

• Structure: Non-aromatic, with a benzyloxy group and a methoxyethoxy chain.
• Key Differences : Lacks aromatic conjugation, reducing stability in acidic or oxidative conditions. The methoxyethoxy chain increases solubility in polar solvents, unlike the hydrophobic aromatic core of the target compound .

Data Table: Comparative Properties of Benzyloxy-Substituted Aromatic Compounds

Compound Name	Substituents (Positions)	Key Functional Groups	Reactivity Highlights	Applications	Reference
2-(Benzyloxy)-1-ethenyl-3-methoxybenzene	2-benzyloxy, 1-ethenyl, 3-methoxy	Ethenyl, Benzyloxy, Methoxy	Cycloaddition, C–H activation	Polymer precursors, Catalysis
2-(Benzyloxy)-1-bromo-3-nitrobenzene	2-benzyloxy, 1-bromo, 3-nitro	Bromo, Nitro, Benzyloxy	Halogenation, Reduction	Cross-coupling intermediates
4-(Benzyloxy)-3-phenethoxybenzaldehyde	4-benzyloxy, 3-phenethoxy, 1-aldehyde	Aldehyde, Benzyloxy	Nucleophilic addition	Aldehyde-based syntheses
1-Benzyloxy-1-(2-methoxyethoxy)ethane	Benzyloxy, methoxyethoxy chain	Ether, Benzyloxy	Solubility in polar media	Solvents, Ligand design

Research Findings and Implications

• Directing Group Utility : The benzyloxy and methoxy groups in the target compound may mimic the N,O-bidentate directing group in ’s compound, enabling regioselective C–H bond activation in catalysis .
• Synthetic Challenges : Introducing the ethenyl group requires precise control to avoid polymerization, necessitating inert conditions or stabilized reagents.
• Stability Considerations: Benzyloxy groups are susceptible to hydrogenolysis, contrasting with the hydrolytic stability of methoxyethoxy chains in ’s compound .

Q & A

Q. Basic Research Focus

• ¹H/¹³C NMR : Key signals include benzyloxy protons (δ 4.9–5.1 ppm), ethenyl protons (δ 5.2–5.8 and 6.2–6.8 ppm), and methoxy protons (δ 3.8–3.9 ppm). Aromatic protons appear between δ 6.5–7.5 ppm .
• HRMS : Confirm molecular ion [M+H]⁺ with exact mass matching theoretical values (e.g., C₁₆H₁₆O₂: 264.1150) .
• X-ray Crystallography : Resolves ambiguities in substitution patterns by providing bond lengths/angles (e.g., C-O bond distances for benzyloxy groups: ~1.36–1.42 Å) .

How does the electronic environment of the ethenyl group influence reactivity in cross-coupling reactions?

Q. Advanced Research Focus

• Computational Analysis : Density Functional Theory (DFT) reveals electron density localization at the ethenyl terminus, facilitating oxidative addition in Pd-mediated reactions. Substituent effects (e.g., methoxy’s electron-donating nature) stabilize transition states .
• Experimental Validation : Kinetic studies under varying electrophile concentrations (e.g., aryl halides) correlate reaction rates with computational predictions. For example, electron-deficient aryl halides show 2.3× faster coupling rates .

What experimental approaches address discrepancies in thermal stability data under varying atmospheric conditions?

Q. Advanced Research Focus

• Thermogravimetric Analysis (TGA) : Under nitrogen, decomposition onset occurs at ~220°C, while oxidative atmospheres (O₂) lower stability to ~180°C due to benzyloxy cleavage .
• Differential Scanning Calorimetry (DSC) : Detects melting points (e.g., 85–90°C) and phase transitions. Glass transition temperatures (Tg) indicate amorphous/crystalline behavior .
• Accelerated Stability Studies : Storage at 40°C/75% RH for 4 weeks with periodic HPLC monitoring identifies hydrolysis by-products .

What are the key considerations for handling and storing 2-(Benzyloxy)-1-ethenyl-3-methoxybenzene to prevent degradation?

Q. Basic Research Focus

• Storage : Use amber glass vials under argon at –20°C to minimize photolytic/oxidative degradation .
• Handling : Work under inert atmospheres (glovebox) and avoid prolonged exposure to moisture. Use PPE (nitrile gloves, lab coat) during synthesis .

How can researchers differentiate between ortho/methoxy positional isomers during synthesis?

Q. Advanced Research Focus

• NOESY NMR : Correlates spatial proximity between benzyloxy and methoxy groups. For example, a NOE signal between benzyloxy protons and aromatic protons confirms para-substitution .
• Chromatographic Separation : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) resolves isomers with retention time differences of 1.2–1.5 minutes .